N-(3-cyclopropyl-1-(4-oxo-3,4,5,6,7,8-hexahydroquinazolin-2-yl)-1H-pyrazol-5-yl)-2-(2,4-dichlorophenoxy)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3-cyclopropyl-1-(4-oxo-3,4,5,6,7,8-hexahydroquinazolin-2-yl)-1H-pyrazol-5-yl)-2-(2,4-dichlorophenoxy)acetamide is a useful research compound. Its molecular formula is C22H21Cl2N5O3 and its molecular weight is 474.34. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Antitumor Activity
A novel series of NH-pyrazoline derivatives, including compounds structurally related to N-(3-cyclopropyl-1-(4-oxo-3,4,5,6,7,8-hexahydroquinazolin-2-yl)-1H-pyrazol-5-yl)-2-(2,4-dichlorophenoxy)acetamide, was synthesized and evaluated for antitumor activity. Compounds in this series showed remarkable antitumor activity against 58 cancer cell lines, suggesting their potential as leads for the design of new antitumor agents (Montoya et al., 2014).
Antimicrobial Activity
The synthesis and evaluation of antimicrobial activities of pyrazolyl-quinazolin-4(3H)-ones, which share a core structural similarity with this compound, were conducted. These compounds demonstrated promising results against standard drugs, highlighting their potential in antimicrobial applications (Patel et al., 2012).
Analgesic and Anti-Inflammatory Activities
Research into compounds with a quinazolinone backbone, related to the structural framework of this compound, has demonstrated significant analgesic and anti-inflammatory effects. This indicates the potential of such compounds in the development of new therapeutic agents aimed at treating pain and inflammation (Alagarsamy et al., 2015).
Antifungal and Antitumor Potentials
Compounds bearing the 4(3H)-quinazolinone moiety have been synthesized and evaluated for their antifungal and antitumor activities. Selected compounds demonstrated high to moderate activity towards various cells, suggesting their utility in developing new antifungal and antitumor therapies (El-bayouki et al., 2011).
Coordination Complexes and Antioxidant Activity
Studies on pyrazole-acetamide derivatives structurally similar to this compound have led to the synthesis of novel Co(II) and Cu(II) coordination complexes. These complexes exhibit significant antioxidant activity, showcasing their potential in oxidative stress-related applications (Chkirate et al., 2019).
Properties
IUPAC Name |
N-[5-cyclopropyl-2-(4-oxo-5,6,7,8-tetrahydro-3H-quinazolin-2-yl)pyrazol-3-yl]-2-(2,4-dichlorophenoxy)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21Cl2N5O3/c23-13-7-8-18(15(24)9-13)32-11-20(30)26-19-10-17(12-5-6-12)28-29(19)22-25-16-4-2-1-3-14(16)21(31)27-22/h7-10,12H,1-6,11H2,(H,26,30)(H,25,27,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RUJXKEUDZAVXSJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(C1)C(=O)NC(=N2)N3C(=CC(=N3)C4CC4)NC(=O)COC5=C(C=C(C=C5)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21Cl2N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
474.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.